6-Methyl-2-(2-(methylsulfonyl)benzamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide

• IUPAC Name: 6-methyl-2-[(2-methylsulfonylbenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C18H20N2O4S2/c1-10-7-8-11-13(9-10)25-18(15(11)16(19)21)20-17(22)12-5-3-4-6-14(12)26(2,23)24/h3-6,10H,7-9H2,1-2H3,(H2,19,21)(H,20,22)
• InChI Key: ZZQRFDNQWNYVGL-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=CC=CC=C3S(=O)(=O)C
• Molecular Formula: C18H20N2O4S2
• Molecular Weight: 392.5 g/mol

Description

This compound is a derivative of benzo[b]thiophene, which is a heterocyclic compound. It has a benzamido group and a methylsulfonyl group attached to it. These groups could potentially influence the compound’s reactivity and biological activity.

Molecular Structure Analysis

The molecular structure of this compound would be based on the benzo[b]thiophene core, with additional groups attached to it. Benzo[b]thiophene is a five-membered ring containing one sulfur atom.

Scientific Research Applications

Ocular Hypotensive Activity

Derivatives of benzo[b]thiophene-2-sulfonamide, including compounds with structures related to 6-Methyl-2-(2-(methylsulfonyl)benzamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide, have been investigated for their potential utility as topically active inhibitors of ocular carbonic anhydrase for the treatment of glaucoma. Some of these derivatives were among the most potent ocular hypotensive agents assessed, leading to their selection for clinical evaluation (Graham et al., 1989).

Anti-Inflammatory Agents

Research has demonstrated that certain benzo[b]thiophene derivatives can decrease the adherence of neutrophils to activated endothelial cells by inhibiting the upregulation of adhesion molecules like E-selectin and ICAM-1 on the endothelium's surface. This action also affects the expression of VCAM-1. PD 144795, a derivative, showed oral activity in several models of inflammation, indicating its potential as an anti-inflammatory agent (Boschelli et al., 1995).

Heterocyclic Synthesis

Benzo[b]thiophene derivatives have been synthesized for their reactivity towards various nitrogen nucleophiles, yielding a range of heterocyclic compounds. This versatility in chemical reactions highlights their potential for the development of novel pharmaceuticals (Mohareb et al., 2004).

Antimicrobial Activities

N-(3-chloro-2-oxo-4-phenylazetidin-1-yl) and 3-N-(4-oxo-2-arylthiazolidin-3-yl)-2-(methylsulfonamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamides derivatives have been synthesized and exhibited significant activities against bacterial and fungal strains, showcasing their potential in antimicrobial research (Babu et al., 2013).

Synthetic Libraries

Methyl sulfone-substituted benzo[b]thiophenes have been prepared via palladium-catalyzed substitution, highlighting the compound's utility in generating diverse synthetic libraries for drug discovery (Cho et al., 2010).

Mechanism of Action

Target of Action

Thiophene-based analogs have been studied extensively for their potential as biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .

Mode of Action

It’s known that thiophene derivatives exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties

Result of Action

It’s known that molecules with the thiophene ring system exhibit many pharmacological properties

Action Environment

It’s known that the nature of the sulfur reagent makes an essential impact on reaction selectivity

Future Directions

The study and development of thiophene derivatives is a vibrant field due to their wide range of potential applications. Future research could explore the synthesis, properties, and potential uses of this specific compound.